Cas no 2361638-02-8 (N-1-(1-benzothiophen-3-yl)ethylprop-2-enamide)

• Product Name: N-1-(1-benzothiophen-3-yl)ethylprop-2-enamide
• CAS No: 2361638-02-8
• MF: C₁₃H₁₃NOS
• MW: 231.313421964645
• CID: 5415310
• PubChem ID: 139021172
• Update Time: 2025-10-25

N-1-(1-benzothiophen-3-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26580415
• 2361638-02-8
• N-[1-(1-Benzothiophen-3-yl)ethyl]prop-2-enamide
• Z2738285134
• N-(1-Benzo[b]thien-3-ylethyl)-2-propenamide
• N-1-(1-benzothiophen-3-yl)ethylprop-2-enamide

• Inchi： 1S/C13H13NOS/c1-3-13(15)14-9(2)11-8-16-12-7-5-4-6-10(11)12/h3-9H,1H2,2H3,(H,14,15)
• InChI Key： JVWKXMLKQMVTLI-UHFFFAOYSA-N
• SMILES： C(NC(C1=CSC2=CC=CC=C21)C)(=O)C=C

Computed Properties

• Exact Mass: 231.07178521g/mol
• Monoisotopic Mass: 231.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.173±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 447.1±37.0 °C(Predicted)
• pka: 14.24±0.46(Predicted)

Additional information on N-1-(1-benzothiophen-3-yl)ethylprop-2-enamide

Comprehensive Analysis of N-1-(1-benzothiophen-3-yl)ethylprop-2-enamide (CAS No. 2361638-02-8): Properties, Applications, and Research Insights

The compound N-1-(1-benzothiophen-3-yl)ethylprop-2-enamide (CAS No. 2361638-02-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This benzothiophene-derived molecule combines a propenamide moiety with a 1-benzothiophen-3-yl group, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its electrophilic properties and hydrogen-bonding capacity, which make it valuable for designing new bioactive compounds.

In the context of current scientific trends, N-1-(1-benzothiophen-3-yl)ethylprop-2-enamide aligns with several hot topics in medicinal chemistry. The benzothiophene core is frequently investigated for its pharmacophore potential, especially in drug discovery programs targeting neurological disorders and inflammatory conditions. Recent publications highlight the importance of such heterocyclic compounds in developing kinase inhibitors and GPCR modulators, areas that consistently rank high in search engine queries related to drug development.

The structural characteristics of CAS No. 2361638-02-8 offer multiple points for structure-activity relationship (SAR) studies. The propenamide group serves as an excellent Michael acceptor, making this compound particularly relevant in current research on covalent inhibitors - a trending topic in pharmaceutical forums and academic discussions. This property also makes it valuable for polymer chemistry applications, where it can participate in radical polymerization processes to create novel materials with specific functionalities.

From a synthetic chemistry perspective, N-1-(1-benzothiophen-3-yl)ethylprop-2-enamide presents interesting challenges and opportunities. The benzothiophene ring system can be further functionalized through various cross-coupling reactions, a subject frequently searched by organic chemists. Recent advances in C-H activation methodologies have opened new pathways for modifying such structures, making this compound a potential candidate for library synthesis in drug discovery projects.

In material science applications, the conjugated system of this molecule offers potential for developing organic electronic materials. The combination of benzothiophene and acrylamide moieties suggests possible applications in organic semiconductors or photovoltaic materials, aligning with the growing interest in sustainable energy solutions. Researchers investigating small molecule donors for organic solar cells often search for compounds with similar structural features.

Analytical characterization of 2361638-02-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's purity and structure, especially when used as a building block for more complex molecules. The scientific community frequently searches for reliable spectral data and characterization protocols for such specialty chemicals.

Recent patent literature reveals growing interest in derivatives of N-1-(1-benzothiophen-3-yl)ethylprop-2-enamide, particularly in areas related to bioconjugation and prodrug development. The compound's reactivity profile makes it suitable for creating targeted drug delivery systems, a hot topic in pharmaceutical research. This aligns with frequent search queries about site-specific drug release mechanisms and smart therapeutics.

From a commercial perspective, the availability of CAS 2361638-02-8 as a research chemical meets the needs of laboratories focused on medicinal chemistry and material science innovation. Suppliers often highlight its potential as a versatile intermediate for various synthetic applications. The compound's stability under standard laboratory conditions makes it practical for routine use, while its structural complexity allows for diverse chemical transformations.

Future research directions for N-1-(1-benzothiophen-3-yl)ethylprop-2-enamide may explore its potential in catalysis or as a ligand in coordination chemistry. The heteroatom-rich structure could facilitate interactions with various metal centers, making it interesting for developing new catalytic systems. These applications correspond to trending searches in the field of green chemistry and sustainable synthesis methods.

In conclusion, N-1-(1-benzothiophen-3-yl)ethylprop-2-enamide (CAS No. 2361638-02-8) represents a fascinating case study at the intersection of pharmaceutical chemistry and advanced materials research. Its unique combination of aromatic systems and reactive functional groups continues to inspire innovative applications across multiple scientific disciplines. As research progresses, this compound will likely remain relevant to ongoing investigations into structure-based drug design and functional materials development.